Cas no 18039-26-4 (2,3,4-Tri-O-benzyl-b-D-arabinopyranose)

• Product Name: 2,3,4-Tri-O-benzyl-b-D-arabinopyranose
• CAS No: 18039-26-4
• MF: C₂₆H₂₈O₅
• MW: 420.497528076172
• MDL: MFCD05664045
• CID: 87914
• PubChem ID: 7578140
• Update Time: 2025-04-18

2,3,4-Tri-O-benzyl-b-D-arabinopyranose Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tri-O-benzyl-beta-D-arabinopyranose
• 2,3,4-TRI-O-BENZYL-B-D-ARABINOPYRANOSE
• 2,3,4-TRI-O-BENZYL-β-D-ARABINOPYRANOSE
• 2,3,4,5,6,7,8-HEPTAFLUORONAPHTHALENE-1-OL
• 2,3,4-Tribenzyl-~-D-arabinopyranose
• 2,3,4-tribenzyloxy-D-xylopyranose
• 2,3,4-Tri-O-benzyl--D-arabinopyranose
• 2,3,4-tri-O-benzyl-D-xylopyranose
• 2,3,4-tri-O-benzyl-D-xylose
• 2,3,4-tri-O-benzyloxy-D-xylopyranose
• 2,3,4-TRI-O-BENZYL-SS-D-ARABINOPYRANOSE
• 2,3,4-tri-O-benzyl-xylopyranose
• 2,3,4-tri-o-benzyl-á-d-arabinopyranose
• 2,3,4-Tribenzyl-~-D-arabinopyranose, 98+%
• 2,3,4-Tri-O-benzyl-β-D-arabinopyranose, 97+%
• 2,3,4-Tri-O-benzyl-^b-D-arabinopyranose, 97+%
• 2,3,4-TRI-O-BENZYL-BETA-D-ARABINOPYRANOSE, 97+%
• (2R,3S,4R,5R)-3,4,5-tris(phenylmethoxy)oxan-2-ol
• A881117
• AS-68290
• MFCD05664045
• (2R,3S,4R,5R)-3,4,5-Tris(benzyloxy)tetrahydro-2H-pyran-2-ol
• (2R,3S,4R,5R)-3,4,5-TRIS(BENZYLOXY)OXAN-2-OL
• AKOS027320922
• 18039-26-4
• beta-D-Arabinopyranose, 2,3,4-tris-O-(phenylmethyl)-
• 2,3,4-Tri-O-benzyl- beta -D-arabinopyranose
• Arabinopyranose,2,3,4-tri-O-benzyl-,b-D-(8ci)
• 2,3,4-Tri-O-benzyl-b-D-arabinopyranose

• MDL： MFCD05664045
• Inchi： 1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(19-31-26)28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2/t23-,24-,25+,26-/m1/s1
• InChI Key： HTSKDJMXBBFKKG-FXSWLTOZSA-N
• SMILES： O1C[C@H]([C@H]([C@@H]([C@@H]1O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1
• BRN： 5303314

Computed Properties

• Exact Mass: 420.19400
• Monoisotopic Mass: 420.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.21
• Melting Point: 67-70°C
• Boiling Point: 566°Cat760mmHg
• Flash Point: 296.1°C
• Refractive Index: 1.609
• PSA: 57.15000
• LogP: 4.09120
• Solubility: Uncertain

2,3,4-Tri-O-benzyl-b-D-arabinopyranose Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers